1-(2,3,6-Trifluorophenyl)ethan-1-amine
Overview
Description
“1-(2,3,6-Trifluorophenyl)ethan-1-amine” is a chemical compound with the molecular formula C8H8F3N . It has a molecular weight of 175.15 . This compound is used as a building block in chemical research .
Molecular Structure Analysis
The molecular structure of “1-(2,3,6-Trifluorophenyl)ethan-1-amine” consists of an ethan-1-amine group attached to a phenyl ring, which is substituted with three fluorine atoms at the 2, 3, and 6 positions .
Physical And Chemical Properties Analysis
“1-(2,3,6-Trifluorophenyl)ethan-1-amine” is a compound with a molecular weight of 175.15 . It’s typically stored at 0-8 °C . More specific physical and chemical properties, such as melting point, boiling point, and solubility, were not available in the sources I found.
Scientific Research Applications
Nickel-Catalyzed Cross-Coupling Aminations
- Application : Researchers have developed a nickel-catalyzed mechanochemical High Throughput Experimentation (HTE) amination protocol using this compound. The method avoids contamination, scaling-up challenges, and parallel reaction limitations. It also minimizes solvent usage and reagent quantities, aligning with sustainability principles. Furthermore, the methodology is scalable to multigram quantities, making it suitable for large-scale industrial production .
Synthesis of Triazolo Pyrazine Derivatives
- Application : This compound serves as a key intermediate in the synthesis of 3-trifluoromethyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-α]pyrazine derivatives. These derivatives exhibit interesting pharmacological properties and are relevant in drug discovery .
Organic Synthesis
- Application : It participates in various organic transformations, including nucleophilic substitutions, Mannich reactions, and reductive aminations. Researchers utilize it as a building block for designing novel molecules with specific properties .
Materials Science and Surface Modification
These applications highlight the versatility and significance of 1-(2,3,6-Trifluorophenyl)ethan-1-amine across various scientific domains. If you need further details or additional applications, feel free to ask
Safety and Hazards
Safety data for “1-(2,3,6-Trifluorophenyl)ethan-1-amine” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Therefore, it’s important to handle this compound with appropriate personal protective equipment and to use it only in a well-ventilated area .
properties
IUPAC Name |
1-(2,3,6-trifluorophenyl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F3N/c1-4(12)7-5(9)2-3-6(10)8(7)11/h2-4H,12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GDNMLHDFERVPLN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=C(C=CC(=C1F)F)F)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8F3N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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